Cas no 1625-80-5 ([3,3'-Bipyridine]-5-sulfonicacid)

[3,3'-Bipyridine]-5-sulfonicacid structure
1625-80-5 structure
Product Name:[3,3'-Bipyridine]-5-sulfonicacid
CAS No:1625-80-5
MF:C10H8N2O3S
MW:236.247120857239
CID:117888
PubChem ID:17750919
Update Time:2025-04-18

[3,3'-Bipyridine]-5-sulfonicacid Chemical and Physical Properties

Names and Identifiers

    • [3,3'-Bipyridine]-5-sulfonicacid
    • 3,3''-BIPYRIDINE-5-SULFONIC ACID
    • 5-pyridin-3-ylpyridine-3-sulfonic acid
    • [3,3'-Bipyridine]-5-sulfonic acid
    • DTXSID60590770
    • 1625-80-5
    • 3,3/'/'-BIPYRIDINE-5-SULFONIC ACID
    • Inchi: 1S/C10H8N2O3S/c13-16(14,15)10-4-9(6-12-7-10)8-2-1-3-11-5-8/h1-7H,(H,13,14,15)
    • InChI Key: TXRQSUPFWXZJTF-UHFFFAOYSA-N
    • SMILES: S(C1=CN=CC(C2C=NC=CC=2)=C1)(=O)(=O)O

Computed Properties

  • Exact Mass: 236.02564
  • Monoisotopic Mass: 236.02556330g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 2
  • Complexity: 325
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.2
  • Topological Polar Surface Area: 88.5Ų

Experimental Properties

  • PSA: 80.15
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